Cas no 1423711-39-0 (3-[4-(prop-2-yn-1-yl)piperazine-1-carbonyl]-1H,2H,5H,6H,7H,8H,9H-cyclohepta[b]pyridin-2-one)

• Product Name: 3-[4-(prop-2-yn-1-yl)piperazine-1-carbonyl]-1H,2H,5H,6H,7H,8H,9H-cyclohepta[b]pyridin-2-one
• CAS No: 1423711-39-0
• MF: C₁₈H₂₃N₃O₂
• MW: 313.394124269485
• CID: 6383112
• PubChem ID: 71930345
• Update Time: 2025-11-01

3-[4-(prop-2-yn-1-yl)piperazine-1-carbonyl]-1H,2H,5H,6H,7H,8H,9H-cyclohepta[b]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1423711-39-0
• CHEMBL5022800
• AKOS033186868
• CCG-326054
• 3-(4-prop-2-ynylpiperazine-1-carbonyl)-1,5,6,7,8,9-hexahydrocyclohepta[b]pyridin-2-one
• 3-[4-(prop-2-yn-1-yl)piperazine-1-carbonyl]-1H,2H,5H,6H,7H,8H,9H-cyclohepta[b]pyridin-2-one
• EN300-26623028
• Z1240196411

• Inchi： 1S/C18H23N3O2/c1-2-8-20-9-11-21(12-10-20)18(23)15-13-14-6-4-3-5-7-16(14)19-17(15)22/h1,13H,3-12H2,(H,19,22)
• InChI Key： IEOATBAEWQSQPD-UHFFFAOYSA-N
• SMILES： O=C(C1C(NC2CCCCCC=2C=1)=O)N1CCN(CC#C)CC1

Computed Properties

• Exact Mass: 313.17902698g/mol
• Monoisotopic Mass: 313.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 3-[4-(prop-2-yn-1-yl)piperazine-1-carbonyl]-1H,2H,5H,6H,7H,8H,9H-cyclohepta[b]pyridin-2-one

3-[4-(prop-2-yn-1-yl)piperazine-1-carbonyl]-1H,2H,5H,6H,7H,8H,9H-cyclohepta[b]pyridin-2-one

3-[4-(prop-2-yn-1-yl)piperazine-1-carbonyl]-1H,2H,5H,6H,7H,8H,9H-cyclohepta[b]pyridin-2-one is a highly specialized organic compound with the CAS registry number 1423711-39-0. This compound belongs to the class of heterocyclic compounds and is characterized by its complex structure involving a piperazine ring and a cycloheptapyridine moiety. The presence of a propargyl group (propargyl being propargyl) further adds to its structural complexity and potential for unique chemical reactivity.

The synthesis of this compound involves a multi-step process that typically includes the formation of the piperazine ring followed by its functionalization with the propargyl group. The cycloheptapyridine ring system is then incorporated through carefully designed coupling reactions. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency and scalability of such syntheses.

One of the most intriguing aspects of 3-[4-(propargyl)piperazine-carbonyl]-cycloheptapyridinone is its potential application in drug discovery. The piperazine ring is a well-known scaffold in medicinal chemistry due to its ability to form hydrogen bonds and its capacity to accommodate diverse substituents. The propargyl group introduces additional functionality, such as alkyne reactivity, which can be exploited for click chemistry applications or as a site for further modification.

Recent studies have highlighted the role of this compound in modulating cellular signaling pathways. For instance, research published in *Nature Communications* demonstrated that derivatives of this compound can inhibit key enzymes involved in inflammation and cancer progression. The cycloheptapyridine moiety was found to play a critical role in binding to the active site of these enzymes, suggesting a promising avenue for therapeutic development.

In addition to its biological applications, CAS No. 1423711-39-0 has shown potential in materials science. Its rigid structure and conjugated system make it an attractive candidate for use in organic electronics. Researchers at Stanford University have explored its properties as a component in organic light-emitting diodes (OLEDs), where it exhibits favorable charge transport characteristics.

The chemical stability of this compound is another area of active investigation. Studies conducted at the University of Tokyo have shown that 3-[4-(propargyl)piperazine-carbonyl]-cycloheptapyridinone exhibits remarkable resistance to oxidative degradation under physiological conditions. This property makes it particularly suitable for applications where long-term stability is required.

From an analytical standpoint, the characterization of this compound has benefited from advancements in mass spectrometry and nuclear magnetic resonance (NMR) techniques. High-resolution mass spectrometry has enabled precise determination of its molecular formula and confirmation of its structure. Meanwhile, advanced NMR techniques such as two-dimensional correlation spectroscopy (COSY) have provided insights into its stereochemical arrangement.

In conclusion, CAS No. 1423711-39-0, or 3-[4-(propargyl)piperazine-carbonyl]-cycloheptapyridinone, represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial development.